Cas no 1489146-94-2 (β-Alanine, N-(aminosulfonyl)-N-methyl-)

• Product Name: β-Alanine, N-(aminosulfonyl)-N-methyl-
• CAS No: 1489146-94-2
• MF: C₄H₁₀N₂O₄S
• MW: 182.198199748993
• CID: 5251284
• Update Time: 2025-11-02

β-Alanine, N-(aminosulfonyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-(aminosulfonyl)-N-methyl-

• Inchi： 1S/C4H10N2O4S/c1-6(11(5,9)10)3-2-4(7)8/h2-3H2,1H3,(H,7,8)(H2,5,9,10)
• InChI Key： TXVBQIBMTJNFCA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCN(S(N)(=O)=O)C

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 397.2±44.0 °C(Predicted)
• pka: 4.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid diamides

Additional information on β-Alanine, N-(aminosulfonyl)-N-methyl-

Comprehensive Guide to β-Alanine, N-(aminosulfonyl)-N-methyl- (CAS No. 1489146-94-2): Properties, Applications, and Market Insights

β-Alanine, N-(aminosulfonyl)-N-methyl- (CAS No. 1489146-94-2) is a specialized sulfonamide derivative of β-alanine, gaining attention in pharmaceutical and biochemical research. This compound features a unique N-methyl sulfamoyl modification, which enhances its potential as a bioactive intermediate or enzyme inhibitor. Researchers are increasingly exploring its role in drug discovery and peptide synthesis, particularly for targeting metabolic pathways.

The molecular structure of β-Alanine, N-(aminosulfonyl)-N-methyl- combines the flexibility of a β-amino acid backbone with the sulfonamide functional group, known for its hydrogen-bonding capabilities. This duality makes it valuable in designing small-molecule therapeutics, especially in areas like neurological disorders and anti-inflammatory agents. Recent studies highlight its compatibility with green chemistry principles, aligning with the global push for sustainable synthesis methods.

In the pharmaceutical industry, CAS 1489146-94-2 is investigated for its potential as a prodrug component or bioconjugation linker. Its sulfamoyl moiety can improve solubility and bioavailability, addressing common challenges in oral drug delivery. Companies focusing on personalized medicine and targeted therapies show growing interest in this compound, as reflected in patent filings and high-throughput screening databases.

The synthesis of N-(aminosulfonyl)-N-methyl-β-alanine typically involves protection-deprotection strategies to ensure regioselectivity. Advanced techniques like flow chemistry and catalytic amidation are being optimized to scale up production while minimizing waste—a critical factor for GMP-compliant manufacturing. Analytical characterization employs LC-MS and NMR spectroscopy to verify purity, with HPLC methods achieving >98% purity for research-grade material.

Market trends indicate rising demand for modified β-amino acids like 1489146-94-2, driven by the expansion of peptide-based drugs and biologics. Suppliers now offer custom isotope-labeled versions (e.g., 13C/15N) for metabolic studies, catering to the translational research sector. Regulatory-wise, the compound falls under REACH compliance in Europe, with safety data sheets emphasizing standard laboratory handling protocols.

Emerging applications include its use in metal-chelating agents for diagnostic imaging and as a building block for smart biomaterials. The compound’s ability to form stable coordination complexes with transition metals opens possibilities in cancer theranostics. Additionally, computational studies (molecular docking and QSAR modeling) predict its affinity for carbonic anhydrase isoforms, suggesting untapped therapeutic avenues.

For researchers sourcing β-Alanine, N-(aminosulfonyl)-N-methyl-, key considerations include supplier reliability, batch-to-batch consistency, and availability of analytical certificates. Storage recommendations typically specify -20°C desiccated conditions for long-term stability. As the preclinical development pipeline grows, this compound is poised to become a staple in medicinal chemistry toolkits worldwide.